Cas no 1533545-07-1 (2-(1-methyl-1H-indol-7-yl)propan-1-amine)
2-(1-methyl-1H-indol-7-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methyl-1H-indol-7-yl)propan-1-amine
- 1533545-07-1
- EN300-1769963
-
- Inchi: 1S/C12H16N2/c1-9(8-13)11-5-3-4-10-6-7-14(2)12(10)11/h3-7,9H,8,13H2,1-2H3
- InChI Key: XNJXYJZGGQWWRR-UHFFFAOYSA-N
- SMILES: N1(C)C=CC2=CC=CC(=C12)C(C)CN
Computed Properties
- Exact Mass: 188.131348519g/mol
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 31Ų
2-(1-methyl-1H-indol-7-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769963-0.05g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 0.05g |
$888.0 | 2023-09-20 | ||
| Enamine | EN300-1769963-0.1g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 0.1g |
$930.0 | 2023-09-20 | ||
| Enamine | EN300-1769963-0.25g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 0.25g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-1769963-0.5g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 0.5g |
$1014.0 | 2023-09-20 | ||
| Enamine | EN300-1769963-1.0g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 1g |
$1057.0 | 2023-06-03 | ||
| Enamine | EN300-1769963-2.5g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 2.5g |
$2071.0 | 2023-09-20 | ||
| Enamine | EN300-1769963-5.0g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 5g |
$3065.0 | 2023-06-03 | ||
| Enamine | EN300-1769963-10.0g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 10g |
$4545.0 | 2023-06-03 | ||
| Enamine | EN300-1769963-1g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 1g |
$1057.0 | 2023-09-20 | ||
| Enamine | EN300-1769963-5g |
2-(1-methyl-1H-indol-7-yl)propan-1-amine |
1533545-07-1 | 5g |
$3065.0 | 2023-09-20 |
2-(1-methyl-1H-indol-7-yl)propan-1-amine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-(1-methyl-1H-indol-7-yl)propan-1-amine
Comprehensive Overview of 2-(1-methyl-1H-indol-7-yl)propan-1-amine (CAS No. 1533545-07-1): Properties, Applications, and Research Insights
2-(1-methyl-1H-indol-7-yl)propan-1-amine (CAS No. 1533545-07-1) is a specialized organic compound featuring a unique indole backbone modified with a propylamine side chain. This structure positions it as a promising candidate in pharmaceutical and biochemical research, particularly in the development of novel small-molecule therapeutics and neuromodulators. The compound's methyl-indole core contributes to its lipophilicity, enhancing membrane permeability—a critical factor for drug bioavailability.
Recent studies highlight the growing interest in indole derivatives due to their diverse biological activities, including interactions with serotonin receptors and enzyme inhibition. Researchers are actively investigating 2-(1-methyl-1H-indol-7-yl)propan-1-amine for potential applications in central nervous system (CNS) disorders, aligning with the surge in demand for neuroprotective agents and cognitive enhancers. Its structural similarity to endogenous neurotransmitters makes it a subject of interest in neuropharmacology.
From a synthetic chemistry perspective, the compound's amine functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability resonates with the pharmaceutical industry's focus on structure-activity relationship (SAR) studies and lead optimization. Analytical techniques such as HPLC and LC-MS are typically employed to ensure purity, given its relevance in preclinical research.
Environmental and safety profiles of 1533545-07-1 adhere to standard laboratory handling protocols. While not classified as hazardous, proper storage under inert conditions is recommended to maintain stability. The compound's molecular weight (204.28 g/mol) and logP value (predicted ~2.1) suggest moderate solubility in organic solvents, facilitating its use in medicinal chemistry workflows.
Market trends indicate rising searches for "indole-based drug discovery" and "amine derivatives in CNS research," reflecting the compound's alignment with cutting-edge therapeutic areas. As precision medicine gains traction, 2-(1-methyl-1H-indol-7-yl)propan-1-amine exemplifies how tailored molecular designs can address unmet medical needs. Future research may explore its kinase inhibition potential or role in GPCR signaling pathways.
In summary, CAS 1533545-07-1 represents a versatile scaffold bridging chemical biology and drug development. Its dual functionality—combining an aromatic indole system with an aliphatic amine—makes it a compelling subject for both academic and industrial research, particularly in the era of AI-driven molecular design and computational chemistry.
1533545-07-1 (2-(1-methyl-1H-indol-7-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)